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For Immediate Release

This technical guide provides a detailed analysis of the molecular weight of the deuterated

amino acid derivative, Fmoc-D-Ala-OH-d3. This document is intended for researchers,

scientists, and professionals in the field of drug development and peptide synthesis who utilize

stable isotope-labeled compounds for applications such as quantitative proteomics, metabolic

tracing, and as internal standards in mass spectrometry.

Introduction
Fmoc-D-Ala-OH, or N-α-(9-Fluorenylmethoxycarbonyl)-D-alanine, is a commonly used building

block in solid-phase peptide synthesis. The incorporation of stable isotopes, such as deuterium

(²H or D), into such molecules is a critical technique for a variety of analytical and research

applications. This guide focuses on the d3 isotopologue of Fmoc-D-Ala-OH, where three

hydrogen atoms have been replaced by deuterium. Specifically, the deuterium atoms are

located on the methyl group of the alanine side chain, resulting in the chemical name N-(9-

Fluorenylmethoxycarbonyl)-3,3,3-trideutero-D-alanine.

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The introduction of deuterium atoms alters the molecular weight of the parent compound due to

the mass difference between hydrogen and deuterium.
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Experimental Workflow for Molecular Weight Calculation
The process for determining the molecular weight of Fmoc-D-Ala-OH-d3 is outlined in the

workflow diagram below. This involves identifying the molecular formula of the non-deuterated

compound, determining the number and location of the deuterium labels, and calculating the

final molecular weight based on the atomic masses of the elements.

Start: Identify Parent Compound
(Fmoc-D-Ala-OH)

Determine Molecular Formula of Parent
(C18H17NO4)

Identify Isotopic Label
(d3)

Obtain Molecular Weight of Parent
(311.33 g/mol)

Calculate Mass Change
(3 * (Mass of Deuterium - Mass of Hydrogen))

Determine Location of Deuterium Atoms
(Methyl group of Alanine)

Calculate Final Molecular Weight of Fmoc-D-Ala-OH-d3

End: Final Molecular Weight
(314.35 g/mol)

Click to download full resolution via product page

Figure 1: Workflow for the calculation of the molecular weight of Fmoc-D-Ala-OH-d3.

Quantitative Data Summary
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The molecular weights of Fmoc-D-Ala-OH and its deuterated analogue, Fmoc-D-Ala-OH-d3,

are summarized in the table below for direct comparison. The molecular formula for the

deuterated compound is C18H14D3NO4.[1][2]

Compound Molecular Formula Molecular Weight ( g/mol )

Fmoc-D-Ala-OH C18H17NO4 311.33[3][4]

Fmoc-D-Ala-OH-d3 C18H14D3NO4 314.35[1][2]

Conclusion
The molecular weight of Fmoc-D-Ala-OH-d3 is 314.35 g/mol . This value is derived from the

molecular weight of the parent compound, Fmoc-D-Ala-OH (311.33 g/mol ), by substituting

three protons with three deuterium atoms on the alanine methyl group. Accurate knowledge of

the molecular weight of such isotopically labeled compounds is fundamental for their precise

use in quantitative analytical methods and for the synthesis of complex labeled molecules.

Professionals in drug development and research can confidently utilize this value in their

experimental designs and data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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